tert-butyl 2-ethynyl-1H-indole-1-carboxylate
Description
“tert-butyl 2-ethynyl-1H-indole-1-carboxylate” is a chemical compound with the CAS Number: 680210-66-6 . It has a molecular weight of 241.29 . The IUPAC name for this compound is tert-butyl 2-ethynyl-1H-indole-1-carboxylate .
Synthesis Analysis
The synthesis of indole derivatives, including “tert-butyl 2-ethynyl-1H-indole-1-carboxylate”, has been a subject of interest in recent years . For instance, in 2010, Zhixiang et al. demonstrated the synthesis of lycogarubin C from (but-3-ynyloxy)(tert-butyl)dimethylsilane as a starting precursor in eight steps . The key steps included a hetero-/retro-Diels–Alder reaction, the reduction of 1,2-diazine, Swern oxidation, and also Fischer indole synthesis .Molecular Structure Analysis
The InChI code for “tert-butyl 2-ethynyl-1H-indole-1-carboxylate” is 1S/C15H15NO2/c1-5-12-10-11-8-6-7-9-13 (11)16 (12)14 (17)18-15 (2,3)4/h1,6-10H,2-4H3 . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
“tert-butyl 2-ethynyl-1H-indole-1-carboxylate” is a powder at room temperature . The storage temperature for this compound is 4 degrees Celsius .Safety and Hazards
Future Directions
The future directions for the study of “tert-butyl 2-ethynyl-1H-indole-1-carboxylate” and similar indole derivatives include the investigation of novel methods of synthesis due to their importance in natural products and drugs . The application of indole derivatives as biologically active compounds for the treatment of various disorders has attracted increasing attention in recent years .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-ethynyl-1H-indole-1-carboxylate involves the reaction of 2-ethynyl-1H-indole-1-carboxylic acid with tert-butyl alcohol in the presence of a dehydrating agent, followed by esterification with a suitable reagent.", "Starting Materials": [ "2-ethynyl-1H-indole-1-carboxylic acid", "tert-butyl alcohol", "Dehydrating agent", "Suitable esterification reagent" ], "Reaction": [ "Step 1: Add 2-ethynyl-1H-indole-1-carboxylic acid and tert-butyl alcohol to a reaction flask.", "Step 2: Add a dehydrating agent, such as thionyl chloride or phosphorus pentoxide, to the reaction flask.", "Step 3: Heat the reaction mixture under reflux for several hours to dehydrate the alcohol and form the corresponding tert-butyl ester.", "Step 4: Allow the reaction mixture to cool and add a suitable esterification reagent, such as dimethyl sulfate or ethyl chloroformate.", "Step 5: Heat the reaction mixture under reflux for several hours to complete the esterification reaction.", "Step 6: Allow the reaction mixture to cool and isolate the product by filtration or extraction." ] } | |
CAS RN |
680210-66-6 |
Product Name |
tert-butyl 2-ethynyl-1H-indole-1-carboxylate |
Molecular Formula |
C15H15NO2 |
Molecular Weight |
241.3 |
Purity |
95 |
Origin of Product |
United States |
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